Cas no 53839-26-2 (2,4-Pentanedione, 3-(2-ethylbutylidene)-)

• Product name: 2,4-Pentanedione, 3-(2-ethylbutylidene)-
• CAS No: 53839-26-2
• MF: C₁₁H₁₈O₂
• MW: 182.25942
• CID: 356240
• PubChem ID: 12838638

2,4-Pentanedione, 3-(2-ethylbutylidene)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentanedione, 3-(2-ethylbutylidene)-
• 3-(2-ethylbutylidene)pentane-2,4-dione
• 53839-26-2
• DTXSID10511152

• Inchi： InChI=1S/C11H18O2/c1-5-10(6-2)7-11(8(3)12)9(4)13/h7,10H,5-6H2,1-4H3
• InChI Key： FQMZENXVVRGPKZ-UHFFFAOYSA-N
• SMILES： CCC(/C=C(\C(=O)C)/C(=O)C)CC

Computed Properties

• Exact Mass: 182.13074
• Monoisotopic Mass: 182.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14